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Compound of Interest

Compound Name: 3-Chlorohexane

Cat. No.: B7820979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 3-
Chlorohexane (CAS No. 2346-81-8). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
3-Chlorohexane is a colorless liquid classified as a haloalkane.[1] It is flammable and should

be handled with appropriate caution.[2][3] Below is a summary of its key physical and chemical

properties.
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Property Value

Molecular Formula C₆H₁₃Cl[1][4]

Molecular Weight 120.62 g/mol [1][4]

Boiling Point 123 °C[5][6]

Flash Point 25 °C[6]

Density 0.87 g/cm³[5][6]

Refractive Index 1.4160 - 1.4200[5][6]

Solubility
Soluble in organic solvents, less soluble in

water.[1]

Appearance Colorless to almost colorless clear liquid[1][5]

Safe Handling Procedures
Proper handling of 3-Chlorohexane is essential to minimize exposure and prevent accidents.

The following procedures should be strictly followed.

2.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with 3-Chlorohexane indicates the need

for the following PPE:

Eye Protection: Wear chemical safety goggles or a full-face shield.[7][8]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required.[7][8]

Skin and Body Protection: A lab coat or long-sleeved work clothes should be worn.[7][8] In

situations with a higher risk of splashing, additional protective clothing may be necessary.

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of vapors.[9][10][11] If ventilation is inadequate, a NIOSH/MSHA-approved

respirator for organic vapors should be used.[7][8]

2.2. General Handling Practices
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Always handle 3-Chlorohexane in a well-ventilated area, such as a chemical fume hood.[9]

[10][11]

Avoid contact with skin, eyes, and clothing.[10][11][12]

Keep away from heat, sparks, open flames, and other sources of ignition.[10][11][13] "No

smoking" policies should be strictly enforced in handling areas.[10][11][13]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][10][11]

Use only non-sparking tools.[2]

Take precautionary measures against static discharge.[2][10][11] All equipment used when

handling the product must be grounded.[13]

Wash hands and face thoroughly after handling.[10][11][12]

Storage Procedures
Correct storage of 3-Chlorohexane is vital for maintaining its stability and for the safety of the

laboratory environment.

Store in a tightly closed container.[2][10][11][12]

Keep in a cool, dry, and well-ventilated place.[2][10][11][13][14]

Store away from incompatible materials, such as oxidizing agents.[12]

Protect from moisture.[11] For long-term storage, keeping the compound under an inert gas

atmosphere is recommended.[11]

The storage area should be equipped with explosion-proof equipment.[10][11]

Spill and Waste Disposal Procedures
In the event of a spill or for the disposal of waste, the following steps should be taken.

4.1. Spill Response
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Immediately evacuate the area and eliminate all ignition sources.[13]

Ensure adequate ventilation.[7][13]

Wear appropriate personal protective equipment as detailed in section 2.1.[7][9]

For small spills, absorb the material with an inert absorbent material such as sand or earth.

[13][14]

Collect the absorbed material and place it in a suitable, closed container for disposal.[14]

Do not let the chemical enter drains.[9]

4.2. Waste Disposal

Dispose of 3-Chlorohexane and any contaminated materials in accordance with local,

regional, and national hazardous waste regulations.[2][15]

Waste can be disposed of through a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[16]

Experimental Protocol: Nucleophilic Substitution
Reaction
This protocol provides a general procedure for a nucleophilic substitution reaction using 3-
Chlorohexane as the electrophile.

5.1. Materials

3-Chlorohexane

Nucleophile (e.g., sodium azide)

Anhydrous solvent (e.g., dimethylformamide - DMF)

Round-bottom flask

Magnetic stirrer and stir bar
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Condenser

Heating mantle

Inert gas supply (e.g., nitrogen or argon)

Separatory funnel

Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Silica gel for column chromatography

Appropriate solvents for chromatography (e.g., hexanes, ethyl acetate)

5.2. Procedure

Reaction Setup:

Set up a dry, round-bottom flask equipped with a magnetic stir bar and a condenser under

an inert atmosphere.

In the fume hood, add the nucleophile (e.g., 1.2 equivalents of sodium azide) to the flask.

Add the anhydrous solvent (e.g., DMF) to the flask via syringe.

Stir the mixture to dissolve the nucleophile.

Slowly add 3-Chlorohexane (1.0 equivalent) to the reaction mixture at room temperature

using a syringe.

Reaction Monitoring:

Heat the reaction mixture to the desired temperature (e.g., 60-80 °C).

Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC) until the starting material is consumed.
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Workup:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel.

Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate)

three times.

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Filter off the drying agent.

Purification:

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure

product.

Visualized Workflows
The following diagrams illustrate the key procedures for handling and storing 3-Chlorohexane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b7820979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Storage of 3-Chlorohexane

Handling Procedures Storage Procedures Emergency Procedures

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Fume Hood

Eliminate Ignition Sources

Avoid Contact and Inhalation

Ground Equipment

End of Handling

Keep Container Tightly Closed

Store in Cool, Dry, Well-Ventilated Area

Store Away from Incompatibles

Protect from Moisture

Secure Storage

Spill Occurs

Evacuate and Ventilate

Absorb with Inert Material

Dispose of Waste Properly

Start: Receiving 3-Chlorohexane

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 3-Chlorohexane.
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General Experimental Workflow Using 3-Chlorohexane

1. Reaction Setup
(Inert Atmosphere, Fume Hood)

2. Reagent Addition
(Solvent, Nucleophile, 3-Chlorohexane)

3. Reaction
(Heating and Monitoring by TLC/GC)

4. Workup
(Quenching, Extraction, Drying)

5. Purification
(Rotary Evaporation, Column Chromatography)

6. Pure Product

Click to download full resolution via product page

Caption: General Experimental Workflow Using 3-Chlorohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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